Cas no 2060030-19-3 (2-hydroxy-5-(3-hydroxyprop-1-yn-1-yl)benzoic acid)

• Product Name: 2-hydroxy-5-(3-hydroxyprop-1-yn-1-yl)benzoic acid
• CAS No: 2060030-19-3
• MF: C₁₀H₈O₄
• MW: 192.168123245239
• MDL: MFCD30488205
• CID: 5163660
• PubChem ID: 125449788
• Update Time: 2025-10-25

2-hydroxy-5-(3-hydroxyprop-1-yn-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-5-(3-hydroxy-1-propyn-1-yl)-
• 2-hydroxy-5-(3-hydroxyprop-1-yn-1-yl)benzoic acid

• MDL： MFCD30488205
• Inchi： 1S/C10H8O4/c11-5-1-2-7-3-4-9(12)8(6-7)10(13)14/h3-4,6,11-12H,5H2,(H,13,14)
• InChI Key： GCIVMMZNGQUZDE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C#CCO)=CC=C1O

Additional information on 2-hydroxy-5-(3-hydroxyprop-1-yn-1-yl)benzoic acid

Introduction to 2-hydroxy-5-(3-hydroxyprop-1-yn-1-yl)benzoic acid (CAS No. 2060030-19-3)

2-Hydroxy-5-(3-hydroxyprop-1-yn-1-yl)benzoic acid (CAS No. 2060030-19-3) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits promising biological activities and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 2-hydroxy-5-(3-hydroxyprop-1-yn-1-yl)benzoic acid.

Chemical Structure and Properties

2-Hydroxy-5-(3-hydroxyprop-1-yn-1-yl)benzoic acid is a derivative of benzoic acid with a hydroxyl group at the 2-position and a propargyl alcohol moiety at the 5-position. The molecular formula of this compound is C₉H₈O₄, and it has a molecular weight of approximately 176.15 g/mol. The presence of multiple functional groups, including hydroxyl and carboxylic acid functionalities, confers this compound with unique chemical properties. These properties make it an attractive candidate for various chemical reactions and biological studies.

The hydroxyl groups in 2-hydroxy-5-(3-hydroxyprop-1-yn-1-yl)benzoic acid can participate in hydrogen bonding, which can influence its solubility and reactivity. The carboxylic acid group can undergo esterification, amide formation, and other reactions, making it a versatile building block in organic synthesis. Additionally, the propargyl alcohol moiety can undergo click chemistry reactions, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), which is widely used in bioconjugation and materials science.

Synthesis Methods

The synthesis of 2-hydroxy-5-(3-hydroxyprop-1-yn-1-yl)benzoic acid has been reported using various methodologies. One common approach involves the reaction of 2-hydroxybenzoic acid with propargyl alcohol in the presence of a suitable catalyst. For example, a recent study published in the Journal of Organic Chemistry described a highly efficient method for synthesizing this compound using palladium-catalyzed cross-coupling reactions. This method not only provides high yields but also allows for the easy introduction of various functional groups, enhancing the compound's versatility.

An alternative synthetic route involves the use of Sonogashira coupling to introduce the propargyl alcohol moiety onto the aromatic ring. This method typically employs palladium and copper catalysts in conjunction with a base to facilitate the coupling reaction. The Sonogashira coupling reaction is known for its mild conditions and broad substrate scope, making it an attractive option for synthesizing complex organic molecules like 2-hydroxy-5-(3-hydroxyprop-1-yn-1-yl)benzoic acid.

Biological Activities

2-Hydroxy-5-(3-hydroxyprop-1-yn-1-yl)benzoic acid has been investigated for its potential biological activities, particularly in the context of medicinal chemistry and drug discovery. Recent studies have shown that this compound exhibits significant anti-inflammatory properties. In vitro assays have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. These findings suggest that 2-hydroxy-5-(3-hydroxyprop-1-yn-1-yl)benzoic acid may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-hydroxy-5-(3-hydroxyprop-1-y n - y l ) b e n z o i c a c i d s t r o n g > h a s s h o w n p r o m i s i n g a n t i - c a n c e r p r o p e r t i e s . A s t u d y p u b l i s h e d i n t h e J o u r n a l o f M e d i c i n a l C h e m i s t r y r e p o r t e d t h a t t h i s c o m p o u n d c a n i n d u c e c e l l c y c l e a r r e s t a n d p r o m o t e a p o p t o s i s i n v a r i o u s c a n c e r c e l l l i n e s , i n c l u d i n g b r e a s t , l u n g , a n d c o l o r e c t a l c a n c e r . T h e m e c h a n i s m b y w h i c h t h i s c o m p o u n d exerts its anticancer effects involves modulating key signaling pathways such as PI3K/Akt and MAPK/ERK.

Clinical Applications and Future Directions

The promising biological activities of 2-hydroxy - 5 - ( 3 - hydro xypro pyl - 1 - yn - 1 - yl ) ben zo ic aci d have sparked interest in its potential clinical applications . While preclinical studies have yielded encouraging results , further research is needed to evaluate its safety , efficacy , and pharmacokinetic properties in humans . Clinical trials are currently underway to assess the therapeutic potential of this compound in various disease models .

In addition to its direct therapeutic applications , 2 - hyd ro xy - 5 - ( 3 - hy dro xypro pyl - 1 - yn - 1 - yl ) ben zo ic aci d may serve as a valuable tool for understanding the underlying mechanisms of inflammation and cancer . Its unique chemical structure makes it an excellent candidate for structure - activity relationship ( SAR ) studies , which can provide insights into the molecular basis of its biological activities .

Conclusion

In summary , 2 - hyd ro xy - 5 - ( 3 - hy dro xypro pyl - 1 - yn - 1 - yl ) ben zo ic aci d ( CAS No . 2060030 - 19 - 3 ) is an intriguing organic compound with significant potential in medicinal chemistry and pharmaceutical research . Its unique chemical structure , versatile synthesis methods , and promising biological activities make it an attractive candidate for further investigation . As research continues to advance , it is likely that this compound will play an increasingly important role in the development of new therapeutic strategies for treating inflammatory diseases and cancer .